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Compound Name:
(E)-3-(dimethylamino)-1-(pyridin-2-

yl)prop-2-en-1-one

Cat. No.: B186738 Get Quote

A Comparative Guide to Alternative Reagents for
Enaminone Synthesis
Enaminones, or β-enamino carbonyl compounds, are invaluable building blocks in modern

organic synthesis.[1][2][3] Their conjugated N-C=C-C=O system provides a unique combination

of nucleophilic and electrophilic centers, making them highly versatile intermediates for the

synthesis of a wide array of heterocyclic compounds and complex molecules.[1][2] For

decades, N,N-dimethylformamide-dimethyl acetal (DMF-DMA) has been a go-to reagent for

their preparation.[4] However, considerations of reactivity, substrate scope, and reaction

conditions have spurred the exploration of alternative reagents. This guide provides an in-depth

comparison of viable alternatives to DMF-DMA, offering experimental insights to aid

researchers in selecting the optimal reagent for their specific synthetic challenges.

The Benchmark: N,N-Dimethylformamide-Dimethyl
Acetal (DMF-DMA)
DMF-DMA is widely used for its ability to react with active methylene groups to form enamines.

[4] The reaction is typically straightforward, often requiring mild conditions. However, its

reactivity can be insufficient for less acidic substrates, and the generation of methanol as a

byproduct can sometimes complicate reactions.
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General Reaction Mechanism with DMF-DMA
The reaction proceeds through the initial attack of the active methylene compound on the

electrophilic carbon of DMF-DMA, followed by the elimination of two molecules of methanol to

yield the enaminone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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